Cas no 7468-86-2 (2-(4-Fluorophenyl)-2-oxoacetaldehyde hydrate)

2-(4-Fluorophenyl)-2-oxoacetaldehyde hydrate Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-2-oxoacetaldehyde hydrate
• Benzeneacetaldehyde, 4-fluoro-a-oxo-, monohydrate
• 7468-86-2
• 4-Fluorophenylglyoxal 1-hydrate
• 4-Fluorophenyl glyoxal hydrate
• DTXSID50372087
• SCHEMBL1360217
• 2-(4-fluorophenyl)-2-oxo-acetaldehyde Hydrate
• MFCD01320770
• 2-(4-fluorophenyl)-2-oxoacetaldehyde;hydrate
• 4-fluorophenylglyoxal hydrate
• JZJXSEZCPBRRLU-UHFFFAOYSA-N
• AB09010
• FS-4139
• AKOS005254811
• 4-fluorophenylglyoxal monohydrate
• 2-(4-fluorophenyl)-2-oxoacetaldehydehydrate
• +Expand

• MDL： MFCD01320770
• InChIKey： JZJXSEZCPBRRLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5FO2.H2O/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-5H;1H2
• SMILES： C1=C(C=CC(=C1)F)C(=O)C=O.O

Computed Properties

• Exact Mass: 170.03792224g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.03792224g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 35.1Ų